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impurities

  • Danofloxacin Mesylate
    Danofloxacin Mesylate
    • Cat. No.:
    • B194095
    • CAS No.:
    • 119478-55-6
    • Molecular Formula:
    • C20H24FN3O6S
    • Molecular Weight:
    • 453.5 g/mol
    Description
    Danofloxacin mesylate is a member of quinolines.
    See also: Danofloxacin (has active moiety).
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  • Ethyl 2-(3-cyano-4-isobutoxyphenyl)-4-methyl-5-thiazolecarboxylate
    Ethyl 2-(3-cyano-4-isobutoxyphenyl)-4-methyl-5-thiazole...
    • Cat. No.:
    • B195358
    • CAS No.:
    • 160844-75-7
    • Molecular Formula:
    • C18H20N2O3S
    • Molecular Weight:
    • 344.4 g/mol
    Description
    An impurity of Febuxostat. Febuxostat is an antihyperuricemic nonpurine inhibitor of both the oxidized and reduced forms of xanthine oxidase.
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  • N-(3-Acetyl-4-(oxiran-2-ylmethoxy)phenyl)butanamide
    N-(3-Acetyl-4-(oxiran-2-ylmethoxy)phenyl)butanamide
    • Cat. No.:
    • B194327
    • CAS No.:
    • 28197-66-2
    • Molecular Formula:
    • C15H19NO4
    • Molecular Weight:
    • 277.31 g/mol
    Description
    An analogue of acebutolol
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  • Ethyl 3-(acetoxy)crotonate
    Ethyl 3-(acetoxy)crotonate
    • Cat. No.:
    • B195343
    • CAS No.:
    • 29214-62-8
    • Molecular Formula:
    • C8H12O4
    • Molecular Weight:
    • 172.18 g/mol
    Description
    An impurity of Edaravone, a medication for the recovery from stroke.
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  • 3-[(Acetyloxy)methyl]-7-[(2-{[N,N'-di(propan-2-yl)carbamimidoyl]sulfanyl}-1-hydroxyethylidene)amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
    3-[(Acetyloxy)methyl]-7-[(2-{[N,N'-di(propan-2-yl)carba...
    • Cat. No.:
    • B193784
    • CAS No.:
    • 33075-00-2
    • Molecular Formula:
    • C19H28N4O6S2
    • Molecular Weight:
    • 472.6 g/mol
    Description
    Cefathiamidine is a cephalosporin.
    structure
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  • Cletoquine
    Cletoquine
    • Cat. No.:
    • B195364
    • CAS No.:
    • 4298-15-1
    • Molecular Formula:
    • C16H22ClN3O
    • Molecular Weight:
    • 307.82 g/mol
    Description
    Desethyl hydroxychloroquine is an active metabolite of hydroxychloroquine. It is formed via the desethylation of hydroxychloroquine in the liver, a process mediated by the cytochrome P450 (CYP) isoforms CYP2D6, ...
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  • 4-Ethyl-2,3-dioxopiperazine-1-carbonyl chloride
    4-Ethyl-2,3-dioxopiperazine-1-carbonyl chloride
    • Cat. No.:
    • B193831
    • CAS No.:
    • 59703-00-3
    • Molecular Formula:
    • C7H9ClN2O3
    • Molecular Weight:
    • 204.61 g/mol
    Description
    4-Ethyl-2,3-dioxo-1-piperazinecarbonyl Chloride is used as a reagent in the synthesis of amino(thienyl)benzamide derivatives which are used as histone deacetylase inhibitors and have antitumor activity. 4-Ethyl-...
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  • rel-(R,S)-Formoterol
    rel-(R,S)-Formoterol
    • Cat. No.:
    • B195476
    • CAS No.:
    • 67346-51-4
    • Molecular Formula:
    • C19H24N2O4
    • Molecular Weight:
    • 344.4 g/mol
    Description
    Rel-(R,S)-Formoterol, also known as Rel-(R,S)-Formoterol, is a useful research compound. Its molecular formula is C19H24N2O4 and its molecular weight is 344.4 g/mol. The purity is usually > 95%.
    BenchChem o...
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  • Unii-7O397syg7R
    Unii-7O397syg7R
    • Cat. No.:
    • B193686
    • CAS No.:
    • 87500-74-1
    • Molecular Formula:
    • C13H19N5O9S2
    • Molecular Weight:
    • 453.5 g/mol
    Description
    SQ 26,992 is a 1,3-thiazole that is obtained via biohydrolysis of the beta-lactam ring of aztreonam. It has a role as a metabolite and an allergen. It is a member of 1,3-thiazoles, a dicarboxylic acid and a memb...
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  • Dehydrofelodipine
    Dehydrofelodipine
    • Cat. No.:
    • B193096
    • CAS No.:
    • 96382-71-7
    • Molecular Formula:
    • C18H17Cl2NO4
    • Molecular Weight:
    • 382.2 g/mol
    Description
    Dehydrofelodipine belongs to the class of organic compounds known as phenylpyridines. These are polycyclic aromatic compounds containing a benzene ring linked to a pyridine ring through a CC or CN bond. Dehydrof...
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